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Compound of Interest

Compound Name: 5-Methylethylone

Cat. No.: B12718827

Disclaimer: 5-Methylethylone is a designer drug and a research chemical. Its pharmacological
and toxicological properties in humans have not been extensively studied. This document is
intended for research and informational purposes only and does not endorse or encourage the
use of this substance.

Introduction

5-Methylethylone (5-methyl-Bk-MDEA, 5ME) is a synthetic cathinone that belongs to the
phenethylamine and amphetamine chemical classes.[1][2] It is structurally related to ethylone
and is considered a designer drug, having been sold online as a research chemical.[1][2] Like
other synthetic cathinones, it is presumed to have stimulant, empathogen, and psychedelic
effects. However, there is a significant lack of comprehensive data on its specific
pharmacological, metabolic, and toxicological profile.[1][2] This guide aims to provide a detailed
overview of the known and inferred pharmacological characteristics of 5-Methylethylone,
drawing from available data and studies on structurally similar compounds.

Chemical Properties
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Property Value Source

2-(Ethylamino)-1-(7-methyl-

IUPAC Name 1,3-benzodioxol-5-yl)propan-1-  [3]
one

Chemical Formula C13H17NO3 [3]

Molar Mass 235.28 g/mol [3]

CAS Number 1364933-82-3 [4]

Pharmacodynamics: Mechanism of Action

5-Methylethylone is presumed to act as a monoamine releasing agent, affecting the levels of
serotonin (5-HT), dopamine (DA), and norepinephrine (NE) in the synaptic cleft.[2] This action
is mediated through its interaction with the respective monoamine transporters: the serotonin
transporter (SERT), the dopamine transporter (DAT), and the norepinephrine transporter
(NET).

While direct binding affinity or uptake inhibition data (IC50 or Ki values) for 5-Methylethylone
are not readily available in published literature, we can infer its potential activity based on its
structural analog, 5-Methyl-MDA. 5-Methyl-MDA is a selective serotonin releasing agent
(SSRA).

Inferred Monoamine Transporter Activity (based on 5-Methyl-MDA):

Transporter IC50 (nM) for Release Inferred Primary Action
SERT 107 Serotonin Release
DAT 11,600 Weak Dopamine Release

Moderate Norepinephrine
NET 1,494
Release

This suggests that 5-Methylethylone likely has a more pronounced effect on serotonin release
compared to dopamine and norepinephrine, which would be consistent with its reported
empathogenic effects.
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Prepare HEK?293 cells expressing
hDAT, hNET, or hSERT

l

Plate cells in 96-well plates

‘

Pre-incubate cells with varying
concentrations of 5-Methylethylone

'

Add radiolabeled substrate
([3H]dopamine, [3H]norepinephrine, or [3H]serotonin)

'

Incubate to allow uptake

l

Wash cells to remove excess radiolabel

'

Lyse cells and measure radioactivity
using liquid scintillation counting

l

Calculate IC50 values
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Collect biological sample
(e.g., blood, urine)

l

Add internal standard

'

Sample preparation
(e.g., protein precipitation, liquid-liquid extraction,
or solid-phase extraction)

l

Derivatization (optional, for GC-MS)

l

Analysis by GC-MS or LC-MS/MS

l

Data acquisition and quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12718827#pharmacological-profile-of-5-
methylethylone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://dbpedia.org/page/5-Methylethylone
https://pubchem.ncbi.nlm.nih.gov/compound/112500536
https://en.wikipedia.org/wiki/5-Methylethylone
https://www.benchchem.com/product/b12718827#pharmacological-profile-of-5-methylethylone
https://www.benchchem.com/product/b12718827#pharmacological-profile-of-5-methylethylone
https://www.benchchem.com/product/b12718827#pharmacological-profile-of-5-methylethylone
https://www.benchchem.com/product/b12718827#pharmacological-profile-of-5-methylethylone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12718827?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12718827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

